Cas no 2060000-05-5 (3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060000-05-5
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• MDL: MFCD30487647
• CID: 5183109
• PubChem ID: 137702541
• Update Time: 2025-07-18

3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(2,4-difluorophenyl)-β,2-dioxo-
• 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487647
• Inchi： 1S/C14H12F2N2O2/c15-9-3-4-12(11(16)8-9)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChI Key： ABPXZPGRULDAAO-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=CC(F)=CC=1F)C(=O)CC#N

Additional information on 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Introduction to 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060000-05-5)

3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060000-05-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a cyano group, and a difluorophenyl moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The chemical structure of 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile can be represented as follows: C₁₇H₁₄F₂N₂O₂. The presence of the difluorophenyl group and the cyano functionality imparts specific pharmacological properties to this compound, making it a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of small molecules with potent biological activities. 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has been identified as one such molecule due to its potential to modulate key biological pathways. Research has shown that this compound exhibits significant activity against various targets, including enzymes and receptors involved in disease processes.

CAS No. 2060000-05-5 has been studied for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective properties make it an attractive candidate for further investigation in this area. Preclinical studies have demonstrated that 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile can reduce oxidative stress and inflammation, which are key factors in the progression of neurodegenerative disorders.

Beyond neurodegenerative diseases, CAS No. 2060000-05-5 has also shown promise in oncology research. Studies have indicated that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of kinases such as PI3K and mTOR, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile have been extensively studied to ensure its suitability for clinical development. Preclinical data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

To further understand the mechanisms of action of CAS No. 2060000-05-5, researchers have employed a variety of techniques, including molecular docking studies and in vitro assays. These studies have provided insights into the binding interactions between the compound and its target proteins, helping to elucidate its therapeutic potential.

In addition to its therapeutic applications, 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has also been explored for its use as a research tool. Its unique chemical structure makes it an excellent probe for studying biological processes at the molecular level. For example, it can be used to investigate the role of specific enzymes or receptors in cellular signaling pathways.

The synthesis of CAS No. 2060000-05-5 involves several steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on both small and large scales. These improvements have facilitated its availability for research purposes and potential commercialization.

In conclusion, 3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-y l - 3 - oxopropan enitr ile strong > (CAS No . 2 6 8 - 8 - 8 ) represents a promising molecule with diverse therapeutic potential . Its unique chemical structure , favorable pharmacokinetic properties , and demonstrated biological activities make it an exciting candidate for further development in both academic research and pharmaceutical industries . Ongoing studies continue to uncover new applications and mechanisms of action , highlighting the importance of this compound in advancing our understanding of complex biological processes . p >